2-Methyl-1-(4-methylamino-piperidin-1-yl)-propan-2-ol

• Molecular Formula: C10H22N2O
• Molecular Weight: 186.29 g/mol
• IUPAC Name: 2-methyl-1-[4-(methylamino)piperidin-1-yl]propan-2-ol
• InChI: InChI=1S/C10H22N2O/c1-10(2,13)8-12-6-4-9(11-3)5-7-12/h9,11,13H,4-8H2,1-3H3
• InChI Key: AESMNVMLRJMXIM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN1CCC(CC1)NC)O

Description

2-Methyl-1-(4-methylamino-piperidin-1-yl)-propan-2-ol is a useful research compound. Its molecular formula is C10H22N2O and its molecular weight is 186.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of the above described [1-(2-hydroxy-2-methyl-propyl)-piperidin-4-yl]-carbamic acid ethyl ester (2.35 g, 10 mmol) in tetrahydrofuran (40 mL) with lithium aluminum hydride (913 mg, 24 mmol) was refluxed for 16 h. Cooled to 0° C., added water (0.913 mL), then at 23° C. 15% NaOH solution (2.739 mL), then again water (0.913 mL), stirred at 23° C. for 30 min, filtered the solid off, washed with tetrahydrofuran, the filtrate was evaporated to give the title compound as a colorless oil (1.80 g, 100%); MS: m/e=187.2 (M+H+).